MOYNXTDRFXCFEO-UHFFFAOYSA-N

• Molecular Formula: C14H9N3OS
• Molecular Weight: 267.306
• InChI: InChI=1S/C14H9N3OS/c1-8-6-10-12-16-11-5-3-2-4-9(11)14(18)17(12)7-15-13(10)19-8/h2-7H,1H3
• InChI Key: MOYNXTDRFXCFEO-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(S1)N=CN3C2=NC4=CC=CC=C4C3=O

Description

InChIKeys are unique identifiers for chemical structures, but none of the cited sources explicitly reference this specific compound. However, based on the evidence, we can infer methodologies and parameters for analyzing structurally or functionally analogous compounds. For example, details properties such as molecular weight, logP, and hydrogen bonding parameters for another compound (InChIKey: NPMRPDRLIHYOBW-UHFFFAOYSA-N), which provides a framework for comparison .

Comparison with Similar Compounds

Comparison with Similar Compounds

While direct data for MOYNXTDRFXCFEO-UHFFFAOYSA-N are unavailable, the following comparative analysis is based on structural and functional analogs from the evidence:

2.1. Structural Analogues

Anthraquinones, for instance, are characterized by aromatic rings and hydroxyl groups, which influence solubility and reactivity. Key parameters for comparison include:

Property	Anthraquinones (e.g., 1,4-Dihydroxyanthraquinone)	Sulfate Derivatives	Pharmaceuticals (e.g., Aspirin)
Molecular Weight	~250–300 g/mol	~96–150 g/mol	~180–400 g/mol
LogP	1.5–3.5 (hydrophobic)	-2.0–0.5 (hydrophilic)	1.0–3.0
Hydrogen Bond Donors	2–4	0–2	1–3
Applications	Dyes, anticancer agents	Industrial catalysts	Anti-inflammatory, anticoagulant

Source: Compiled from USP–NF standards () and physicochemical databases ().

2.2. Functional Analogues

Functional similarities may exist with compounds listed in , such as sulfates (e.g., sodium sulfate, USP code 6527) or antibiotics (e.g., amoxicillin). For example:

• Sulfates exhibit high solubility in water (logP < 0), making them distinct from hydrophobic anthraquinones.
• Antibiotics like amoxicillin (logP ~0.87) balance hydrophilicity and membrane permeability, a critical factor absent in purely hydrophilic sulfates .

Research Findings and Limitations

• Physicochemical Properties : highlights metrics such as topological polar surface area (TPSA) and rotatable bonds, which determine bioavailability. For instance, TPSA > 140 Ų correlates with poor blood-brain barrier penetration, a property critical for neuroactive compounds .
• Regulatory and Industrial Relevance : underscores USP–NF standards for purity and analytical methods (e.g., anti-microbial assays), which apply broadly to pharmaceuticals but lack specificity for This compound .